![molecular formula C19H18O4 B1239283 7-Hydroxy-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-2-one CAS No. 5219-18-1](/img/structure/B1239283.png)
7-Hydroxy-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-2-one
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Overview
Description
7-hydroxy-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-2-one is a hydroxycoumarin that is coumarin substituted by a hydroxy group at position 7, a propyl group at position 4 and a 4-methoxyphenyl group at position 3. It is a hydroxycoumarin and a monomethoxybenzene. It derives from a coumarin.
Scientific Research Applications
Synthesis and Chemical Transformations
- 7-Hydroxy-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-2-one and similar compounds have been a focus in chemical synthesis research. For instance, 7-Methoxy-3,4-dihydro-2H-1-benzopyran-2-one has been converted into various derivatives through complex chemical reactions involving tert-butyldimethylsilyloxy and methyl trifluoromethanesulfonate (Bourke & Collins, 1997).
Biological Activity and Potential Therapeutic Applications
- Compounds related to this compound have been identified with significant biological activities. For example, compounds isolated from Cuscuta reflexa, including similar benzopyran derivatives, exhibited strong inhibitory activity against alpha-glucosidase, indicating potential therapeutic applications (Anis et al., 2002).
Applications in Estrogen Receptor Modulation
- Some derivatives of this compound have been explored for their potential as selective estrogen receptor modulators (SERMs). These compounds have shown promising estrogenic and antiestrogenic activities, making them potential candidates for treating estrogen-related conditions (Gupta et al., 2006).
Drug Development and Pharmacological Research
- Research into the synthesis of novel compounds based on the benzopyran structure, including derivatives of this compound, has been significant in drug development. These efforts include exploring the compounds' anti-inflammatory and antimicrobial activities, as well as their potential as antiestrogens (Gummudavelly et al., 2009).
Properties
CAS No. |
5219-18-1 |
---|---|
Molecular Formula |
C19H18O4 |
Molecular Weight |
310.3 g/mol |
IUPAC Name |
7-hydroxy-3-(4-methoxyphenyl)-4-propylchromen-2-one |
InChI |
InChI=1S/C19H18O4/c1-3-4-16-15-10-7-13(20)11-17(15)23-19(21)18(16)12-5-8-14(22-2)9-6-12/h5-11,20H,3-4H2,1-2H3 |
InChI Key |
FEMYLSRAIUUCNB-UHFFFAOYSA-N |
SMILES |
CCCC1=C(C(=O)OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CCCC1=C(C(=O)OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OC |
5219-18-1 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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